Cas no 89-65-6 (Erythorbic acid)

        Isoascorbic acid(D-Isoascorbic acid)White to light yellow crystals,Quite stable in air in dry state,While it deteriorates rapidly when exposed to the atmosphere in solution.Its antioxidant property is better than ascorbic acid ,And the price is cheap,Although there is no physiological effect of ascorbic acid,But it will not hinder the absorption of ascorbic acid.Widely used in meat products.
Erythorbic acid structure
Erythorbic acid structure
Erythorbic acid
89-65-6
C6H8O6
176.124122619629
MFCD00005378
34519
54675810

Erythorbic acid Properties

Names and Identifiers

    • D-Isoascorbic acid
    • FEMA 2410
    • ISOASCORBIC ACID
    • ISOVITAMIN C
    • D-(-)-ARABOASCORBIC ACID
    • D-ARABOASCORBIC ACID
    • D-ERYTHRO-3-KETOHEXANOIC ACIDLACTONE
    • D-ERYTHRO-3-OXOHEXANOIC ACID LACTONE
    • D-Erythro-hex-2-enonic acid
    • D-(-)-Isoascorbic acid
    • Araboascorbic acid, D-
    • D(-​)​-​Isoascorbic Acid (Erythorbic Acid)
    • D-(−)-Isoascorbic acid
    • D-erythro-3-Ketohexonic acid lactone
    • Erythorbic acid
    • Glucosaccharonic acid
    • NSC 8117
    • D-Erythorbic Acid
    • D-erythro-Hexonicacid, 3-keto-, g-lactone(6CI)
    • Erythorbic acid (7CI)
    • Araboascorbic acid
    • D-arabino-Ascorbic acid
    • E 315
    • Erycorbin
    • Mercate 5
    • Neo-Cebicure
    • Saccharosonic acid
    • Erythorbic acid
    • 2,3-Didehydro-D-erythro-hexono-1,4-lactone
    • D-Isoascorbicacid
    • 湖北D-异抗坏血酸生产厂家
    • Erythroascorbic acid, D-
    • FEMA Number: 2410
    • D-ASCORBIC ACID, ISO
    • FEMA No. 2410
    • D-erythro-Hex-2-enonic acid, gamma-lactone
    • D-erythro-3-Oxohexonic acid lactone
    • D-erythro-3-Ketohexonic acid lact
    • D(-)-Isoascorbic acid
    • Silicon dioxide
    • D-erythro-Hexonic acid, 3-keto-, γ-lactone (6CI)
    • CCRIS 6568
    • 1f9g
    • NSC-8117
    • SCHEMBL3700961
    • D(-?)?-?Isoascorbic Acid (Erythorbic Acid)
    • (2R)-2-((1R)-1,2-dihydroxyethyl)-3,4-dihydroxy-2H-furan-5-one
    • D-Araboascorbate
    • (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (non-preferred name)
    • (5R)-5-((1R)-1,2-DIHYDROXYETHYL)-3,4-DIHYDROXYFURAN-2(5H)-ONE
    • ERYTHORBIC ACID [INCI]
    • Hex2enonic acid gammalactone, Derythro
    • D-erythro-hex-2-enonic acid gamma-lactone
    • D-(-)-Isoascorbic acid, 98%
    • SCHEMBL18678
    • D-Erythro-hex-2-enoic acid
    • C20364
    • D-erythro-Hex-2-enoic acid gamma-lactone
    • HSDB 584
    • ERYTHORBIC ACID [HSDB]
    • ERYTHORBIC ACID [FHFI]
    • HY-N7079
    • DErythorbic acid
    • ERYTHORBIC ACID [MART.]
    • DASCORBIC ACID, ISO
    • (2R)-2-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one
    • ISOASCORBIC ACID [MI]
    • INS-315
    • 3ketoDerythroHexonic acid gammalactone
    • D-2,3-didehydro-erythro-hexono-1,4-lactone
    • J-506944
    • INS NO.315
    • Araboascorbate
    • NCGC00258663-01
    • D-Isoascorbate
    • D-erythro-hex-2-enono-1,4-lactone
    • (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one;D-erythro-hex-2-enono-1,4-lactone
    • DerythroHex2enonic acid, gammalactone
    • 89-65-6
    • D-erythro-Hex-2-enonic acid, .gamma.-lactone
    • AKOS015856346
    • D-Erythro-hex-2-enonate g-lactone
    • Neo-cebicure
    • 3-Oxohexonic acid lactone, D-erythro-
    • 5-18-05-00026 (Beilstein Handbook Reference)
    • CHEBI:51438
    • ERYTHORBIC ACID (MART.)
    • ASCORBIC ACID IMPURITY F [EP IMPURITY]
    • Tox21_201111
    • CS-0014152
    • ERYTHORBATE
    • Hex-2-enonic acid gamma-lactone, D-erythro-
    • D-Erythorbate
    • D-Erythro-hex-2-enonic acid I3-lactone
    • 311332OII1
    • A0520
    • E-315
    • ERYTHORBIC ACID [II]
    • UNII-311332OII1
    • CAS-89-65-6
    • DTXCID306537
    • 3Oxohexonic acid lactone, Derythro
    • ISOASCORBIC-ACID
    • ERYTHORBIC ACID (II)
    • EN300-251979
    • (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one
    • Z1255372411
    • Derythro3ketoHexonic acid lactone
    • (5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
    • 3-Keto-D-erythro-hexonic acid gamma-lactone
    • NeoCebicure
    • DerythroAscorbic acid
    • Q424531
    • ERYTHORBIC ACID [USP-RS]
    • CHEMBL486293
    • ERYTHORBIC ACID [FCC]
    • D-Isoascorbic acid 1000 microg/mL in Acetonitrile
    • AC8021
    • DIsoascorbic acid
    • EC 201-928-0
    • Erythorbic acid, United States Pharmacopeia (USP) Reference Standard
    • (R)-5-((R)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
    • (5R)-5-[(1R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (D-Isoascorbic Acid)
    • D-erythro-hex-2-enoic acid ?-lactone
    • (5R)-5-((1R)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one;D-erythro-hex-2-enono-1,4-lactone
    • D-Isoascorbic acid, >=99%, FCC, FG
    • Isoascorbic acidD-Araboascorbic acid
    • D-Erythro-hex-2-enonate gamma-lactone
    • Derythro3Oxohexonic acid lactone
    • NS00079026
    • DAraboascorbic acid
    • D(-)-Isoascorbic Acid (Erythorbic Acid)
    • D-Erythro-hex-2-enonic acid, gamma-lactone,
    • Erythorbic acid [NF]
    • D-Erythro-hex-2-enonate I3-lactone
    • (5R)-5-[(1R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (D-Isoascorbic Acid); Ascorbic Acid Impurity F; Sodium Ascorbate Impurity F
    • MFCD00005378
    • BRN 0084271
    • ERYTHORBIC ACID (USP-RS)
    • D-Erythro-hex-2-enonic acid g-lactone
    • EINECS 201-928-0
    • Erythroascorbic acid, D
    • D-erythro-Hex-2-enonic acid, g-lactone
    • d-iso-ascorbic acid
    • E315
    • 7179C406-7CCF-4C07-9125-AA71E28FB983
    • DTXSID6026537
    • D-soascorbic acid
    • +Expand
    • MFCD00005378
    • CIWBSHSKHKDKBQ-DUZGATOHSA-N
    • 1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5-/m1/s1
    • [C@@H]([C@H]1OC(=O)C(O)=C1O)(O)CO

Computed Properties

  • 176.03200
  • 4
  • 6
  • 2
  • 176.032088
  • 12
  • 232
  • 0
  • 2
  • 0
  • 0
  • 0
  • 1
  • 4
  • 2.4
  • 0.6
  • 10
  • -1.6
  • 4
  • 8
  • 1
  • 0
  • 107

Experimental Properties

  • -1.40740
  • 107.22000
  • 5126
  • -17.5 ° (C=10, H2O)
  • 1g/10mL
  • 227.71°C (rough estimate)
  • 169-172 °C (dec.) (lit.)
  • 238.2 °C
  • 2410 | ERYTHROBIC ACID
  • H2O: 0.1 g/mL, clear, colorless to very faintly yellow
  • White granular crystals
  • Stable. Combustible. Incompatible with chemically active metals, aluminium, zinc, copper, magnesium, strong bases, strong oxidizing agents.
  • Soluble in water, ethanol and pyridine, soluble in acetone, slightly soluble in glycerol, insoluble in ether and benzene
  • Sensitive to light
  • -17.25 º (c=10, H2O 25 ºC)
  • [α]25/D −16.8°, c = 2 in H2O
  • 1.3744 (rough estimate)

Erythorbic acid Security Information

  • GHS07 GHS07
  • KF3015000
  • 2
  • S24/25
  • R36/37/38
  • Xi Xi
  • NONH for all modes of transport
  • H315,H319,H335
  • P261,P305+P351+P338
  • Inert atmosphere,Room Temperature
  • R36/37/38
  • Warning
  • Yes

Erythorbic acid Customs Data

  • China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Erythorbic acid Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IG0I-25g
D-erythro-Hex-2-enonic acid, g-lactone
 89-65-6 98%
25g
 $12.00 2024-04-20
A2B Chem LLC
AI59762-25g
D-Araboascorbic acid
 89-65-6 98%
25g
 $11.00 2024-04-19
Aaron
AR00IG8U-25g
D-erythro-Hex-2-enonic acid, g-lactone
 89-65-6 98%
25g
 $7.00 2024-07-18
abcr
AB136746-25 g
D-Araboascorbic acid, 98%; .
 89-65-6 98%
25 g
 €43.60 2023-07-20
Ambeed
A775963-25g
(R)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
 89-65-6 98%
25g
 $14.0 2024-05-30
Chemenu
CM191750-1000g
(R)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
 89-65-6 95%
1000g
 $*** 2023-03-29
Crysdot LLC
CD11025675-500g
(R)-5-((R)-1,2-Dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one
 89-65-6 95+%
500g
 $93 2024-07-19
Enamine
EN300-251979-0.05g
(5R)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2,5-dihydrofuran-2-one
 89-65-6 95%
0.05g
 $19.0 2024-06-19
eNovation Chemicals LLC
D910792-500g
D-(-)-Isoascorbic Acid
 89-65-6 97%
500g
 $120 2021-09-25
MedChemExpress
HY-N7079-10mM*1mLinDMSO
Erythorbic acid
 89-65-6 ≥98.0%
10mM*1mLinDMSO
 ￥550 2023-07-26

Erythorbic acid Synthesis

Synthetic Circuit 1

50271-42-6 50271-42-6
89-65-6 89-65-6
Reaction Conditions
1.1 Catalysts: Methanesulfonic acid, 1,1,1-trifluoro-, erbium(3+) salt (3:1) Solvents: Water ;  5 min, 120 °C
Reference
MW-assisted Er(OTf)3-catalyzed mild cleavage of isopropylidene acetals in tricky substrates
Procopio, Antonio; Gaspari, Marco; Nardi, Monica; Oliverio, Manuela; Romeo, Roberto, Tetrahedron Letters, 2008, 49(12), 1961-1964

Synthetic Circuit 2

50271-42-6 50271-42-6
89-65-6 89-65-6
Reaction Conditions
1.1 Reagents: Water Catalysts: Antimony trichloride Solvents: Acetonitrile ;  20 min, rt
Reference
Mild, efficient and highly selective hydrolysis of acetonides with antimony trichloride
Wu, Qinpei; Chen, Wei; Wang, Yuan; Qu, Yunbo; Zhang, Qingshan, Letters in Organic Chemistry, 2006, 3(4), 271-274

Synthetic Circuit 3

114559-95-4 114559-95-4
89-65-6 89-65-6
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water Solvents: Ethanol ,  1,2-Dichloroethane
Reference
Mechanism of transformation of diacetone-2-keto-L-gulonic acid into ascorbic acid
Berezovskii, V. M.; Strel'chunas, L. I., Zhurnal Obshchei Khimii, 1950, 20, 2072-5

Synthetic Circuit 4

669-90-9 669-90-9
89-65-6 89-65-6
Reaction Conditions
1.1 Catalysts: Chlorosulfonic acid Solvents: Water ;  1 h, 100 °C
Reference
Synthesis of isoascorbic acid directly from 2-keto-gluconic acid
Zheng, Dagui; Ye, Hongde; Yu, Silian; Ye, Qing; Xie, Guohao; et al, Shipin Gongye Keji, 2004, 25(7), 115-117

Erythorbic acid Raw materials

Erythorbic acid Preparation Products

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